Ethyl 2-oxo-2-(2-(tritylamino)thiazol-4-yl)acetate

• Molecular Formula: C26H22N2O3S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: ethyl 2-oxo-2-[2-(tritylamino)-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C26H22N2O3S/c1-2-31-24(30)23(29)22-18-32-25(27-22)28-26(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-18H,2H2,1H3,(H,27,28)
• InChI Key: ZKZLGKUOFCFROA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=CSC(=N1)NC(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4

Description

Ethyl 2-oxo-2-(2-(tritylamino)thiazol-4-yl)acetate is a useful research compound. Its molecular formula is C26H22N2O3S and its molecular weight is 442.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

27 g of triethylamine are added to a solution of 90 g of ethyl 2-aminothiazol-4-ylglyoxylate in 225 ml of dimethylformamide and 375 ml of CH2Cl2 at -15° and 75 g of triphenylchloromethane are then added at -30°. After 15 minutes at -30°, the mixture is stirred for 3 hours without a cooling bath and 500 ml of CH2Cl2 are added to the resulting reaction mixture, the mixture is washed with 300 ml of 1N HCl and then twice with 200 ml of water, the organic phase is dried over Na2SO4 and the solvent is evaporated off.